Cas no 2228496-44-2 (tert-butyl N-5-(2-amino-3-hydroxypropyl)-2-bromophenylcarbamate)

• Product Name: tert-butyl N-5-(2-amino-3-hydroxypropyl)-2-bromophenylcarbamate
• CAS No: 2228496-44-2
• MF: C₁₄H₂₁BrN₂O₃
• MW: 345.232143163681
• CID: 6359258
• PubChem ID: 165696364
• Update Time: 2025-10-05

tert-butyl N-5-(2-amino-3-hydroxypropyl)-2-bromophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(2-amino-3-hydroxypropyl)-2-bromophenylcarbamate
• tert-butyl N-[5-(2-amino-3-hydroxypropyl)-2-bromophenyl]carbamate
• 2228496-44-2
• EN300-1890373

• Inchi： 1S/C14H21BrN2O3/c1-14(2,3)20-13(19)17-12-7-9(4-5-11(12)15)6-10(16)8-18/h4-5,7,10,18H,6,8,16H2,1-3H3,(H,17,19)
• InChI Key： AUMDCDMJSPDVOK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1NC(=O)OC(C)(C)C)CC(CO)N

Computed Properties

• Exact Mass: 344.07356g/mol
• Monoisotopic Mass: 344.07356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-5-(2-amino-3-hydroxypropyl)-2-bromophenylcarbamate

Research Brief on tert-butyl N-5-(2-amino-3-hydroxypropyl)-2-bromophenylcarbamate (CAS: 2228496-44-2)

The compound tert-butyl N-5-(2-amino-3-hydroxypropyl)-2-bromophenylcarbamate (CAS: 2228496-44-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of tert-butyl N-5-(2-amino-3-hydroxypropyl)-2-bromophenylcarbamate as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the bromophenyl and amino-hydroxypropyl moieties, make it a versatile building block for the development of targeted therapies. Researchers have explored its utility in the synthesis of kinase inhibitors, protease inhibitors, and other small-molecule therapeutics.

One of the most notable advancements involves the optimization of synthetic routes for this compound. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient, high-yield synthesis of tert-butyl N-5-(2-amino-3-hydroxypropyl)-2-bromophenylcarbamate using a multi-step protocol that minimizes side reactions and improves purity. This development is critical for scaling up production and ensuring reproducibility in preclinical studies.

In terms of biological activity, preliminary in vitro assays have shown that derivatives of this compound exhibit promising inhibitory effects on specific protein targets implicated in cancer and inflammatory diseases. For instance, a derivative was found to selectively inhibit a key kinase involved in tumor proliferation, with an IC50 value in the low micromolar range. These findings suggest potential applications in oncology, though further in vivo studies are needed to validate these effects.

Another area of interest is the compound's potential role in central nervous system (CNS) drug development. The presence of the amino-hydroxypropyl group has been hypothesized to enhance blood-brain barrier permeability, making it a candidate for the design of neurotherapeutics. Recent computational modeling studies support this hypothesis, predicting favorable pharmacokinetic properties for CNS-targeted derivatives.

Despite these promising developments, challenges remain. The stability of tert-butyl N-5-(2-amino-3-hydroxypropyl)-2-bromophenylcarbamate under physiological conditions requires further investigation, as does its metabolic fate in vivo. Additionally, the compound's potential off-target effects and toxicity profiles must be thoroughly characterized before clinical translation.

In conclusion, tert-butyl N-5-(2-amino-3-hydroxypropyl)-2-bromophenylcarbamate represents a valuable scaffold for medicinal chemistry, with diverse applications in drug discovery. Ongoing research is expected to uncover new derivatives with enhanced potency and selectivity, paving the way for novel therapeutic agents. Future studies should focus on optimizing its pharmacological properties and advancing promising candidates to preclinical development.